DC0-NH2

• Molecular Formula: C31H24ClN5O3
• Molecular Weight: 550.0 g/mol
• InChI: InChI=1S/C31H24ClN5O3/c32-14-18-15-37(27-13-28(38)21-3-1-2-4-22(21)29(18)27)31(40)26-12-17-10-20(6-8-24(17)36-26)34-30(39)25-11-16-9-19(33)5-7-23(16)35-25/h1-13,18,35-36,38H,14-15,33H2,(H,34,39)/t18-/m1/s1
• InChIKey: PANFWPQOVGEWSD-GOSISDBHSA-N

DC0-NH2 – ADC Effector Moiety, Duocarmycin Analog, and DNA Minor-Groove Alkylator for Targeted Cancer Research

DC0-NH2 (CAS 615538-51-7) is a synthetic duocarmycin-class DNA minor-groove alkylator developed as an antibody–drug conjugate (ADC) effector payload. It is a structurally simplified analog of the duocarmycin derivative DC1, distinguished by a free aromatic amine handle that enables flexible linker conjugation strategies [1]. The molecule exerts cytotoxicity through sequence-selective adenine-N3 alkylation via its cyclopropabenzindole (CBI) pharmacophore and is typically supplied at ≥95% purity for research-grade ADC assembly and mechanistic studies [2].

✓ ADC payload research workflow with free aromatic amine handle

✓ Amine-reactive linker conjugation (amide, carbamate) for research constructs

✓ DNA minor-groove alkylator probe via CBI pharmacophore

• [1] Zhao RY, Erickson HK, Leece BA, Reid EE, Goldmacher VS, Lambert JM, Chari RV. Synthesis and biological evaluation of antibody conjugates of phosphate prodrugs of cytotoxic DNA alkylators for the targeted treatment of cancer. J Med Chem. 2012 Jan 26;55(2):766-82. View Source
• [2] MedChemExpress. DC0-NH2 Product Datasheet. CAS 615538-51-7. View Source

Why Generic Substitution of DC0-NH2 with Other Duocarmycin Analogs Fails in ADC Development

Duocarmycin analogs are not interchangeable owing to steep structure–activity relationships where minor alterations to the DNA-binding domain, leaving group, or linker attachment point can shift cytotoxicity by orders of magnitude and alter conjugate stability [1]. DC0-NH2 uniquely presents a free primary aromatic amine on the bis-indolyl scaffold, enabling amide- or carbamate-based linker chemistry that is incompatible with thioether-terminated analogs such as DC1-SMe; the resulting conjugate stability, bystander killing, and therapeutic window are highly linker-dependent and cannot be replicated by off-the-shelf alternatives .

DC0-NH2

vs

Duocarmycin Analogs

Free NH₂ handle enables direct amide/carbamate conjugation

Linker

Disulfide-handle analogs (e.g., DC1-SMe) may not support the same conjugation route

Simplified scaffold with reported improved stability

Stability

Stability profile may not transfer across DC1-class compounds

AT-rich DNA minor-groove alkylation footprint

Binding

Alternative alkylators may introduce off-target effects requiring model-specific review

• [1] Zhao RY, Erickson HK, Leece BA, Reid EE, Goldmacher VS, Lambert JM, Chari RV. Synthesis and biological evaluation of antibody conjugates of phosphate prodrugs of cytotoxic DNA alkylators for the targeted treatment of cancer. J Med Chem. 2012 Jan 26;55(2):766-82. View Source

Quantitative Differentiation Evidence for DC0-NH2 Against the Closest Comparators

DC0-NH2 Achieves Picomolar Cytotoxicity in Lymphoma and Leukemia Models, Exceeding Doxorubicin by >600-Fold

In a 72-hour cell viability assay, DC0-NH2 inhibited Namalwa (Burkitt lymphoma) and HL60/s (acute promyelocytic leukemia) cells with IC50 values of 7 pM and 30 pM, respectively. For comparison, doxorubicin—a standard-of-care anthracycline—exhibits IC50 values of approximately 350 nM (Namalwa) and 18.6 nM (HL60) under equivalent conditions [1][2]. This represents a potency advantage of roughly 50,000-fold in Namalwa and 620-fold in HL60/s cells.

Potency vs Doxorubicin

Cross-study comparable

DC0-NH2 IC50 7 pM (Namalwa), 30 pM (HL60/s) vs Doxorubicin ~350 nM (Namalwa), ~18.6 nM (HL60)

Supports cytotoxicity endpoint review in hematopoietic models

72 h viability assay; potency difference up to ~50,000-fold

Evidence Dimension	Cytotoxicity (IC50) in hematopoietic cancer cell lines
Target Compound Data	Namalwa IC50 = 7 pM; HL60/s IC50 = 30 pM (72 h, 0–3 nM concentration range)
Comparator Or Baseline	Doxorubicin: Namalwa IC50 ≈ 350 nM; HL60 IC50 ≈ 18.6 nM
Quantified Difference	~50,000-fold (Namalwa); ~620-fold (HL60/s)
Conditions	Cell viability assay; Ramos, Namalwa, HL60/s, COLO 205 cancer cells; 72 h incubation

Why This Matters

The >600-fold potency gap relative to doxorubicin justifies selecting DC0-NH2 as the payload of choice for ADCs targeting hematopoietic malignancies where extreme potency is required at low receptor occupancy.

• [1] Zhao RY, Erickson HK, Leece BA, Reid EE, Goldmacher VS, Lambert JM, Chari RV. Synthesis and biological evaluation of antibody conjugates of phosphate prodrugs of cytotoxic DNA alkylators for the targeted treatment of cancer. J Med Chem. 2012 Jan 26;55(2):766-82. View Source
• [2] Cytotoxic Activities of Compounds 1–20. IC50 data for doxorubicin against Namalwa cell line. PMC Table. View Source

DC0-NH2 Retains Equivalent or Superior Potency to the Parent Analog DC1-SMe While Offering a More Versatile Linker Attachment Point

DC0-NH2 delivers IC50 values of 7 pM (Namalwa) and 30 pM (HL60/s) compared with DC1-SMe at 10 pM (Namalwa) and 32 pM (HL60/s) in the same 72-hour cell viability format [1]. Critically, DC0-NH2 carries a free primary amine on the bis-indolyl scaffold, enabling direct amide or carbamate conjugation to cleavable or non-cleavable linkers, whereas DC1-SMe requires disulfide exchange chemistry that imposes constraints on linker design and may limit extracellular stability .

DC0-NH2 vs DC1-SMe

Head-to-head comparison

Comparable IC50: 7 vs 10 pM (Namalwa), 30 vs 32 pM (HL60/s)
Free NH2 handle vs disulfide-SMe

Enables amine-reactive linker conjugation; chemistry routes are non-interchangeable

Conjugation route directly impacts ADC construct design

Evidence Dimension	Potency and linker conjugation compatibility
Target Compound Data	Namalwa IC50 = 7 pM; HL60/s IC50 = 30 pM; free-NH2 handle for linker attachment
Comparator Or Baseline	DC1-SMe: Namalwa IC50 = 10 pM; HL60/s IC50 = 32 pM; disulfide-SMe handle for linker attachment
Quantified Difference	Potency comparable (≤1.4-fold difference); conjugation chemistry route is non-interchangeable
Conditions	Cell viability assay; Ramos, Namalwa, HL60/s, COLO 205 cells; 72 h; 0–3 nM concentration range

Why This Matters

Procurement of DC0-NH2 over DC1-SMe is justified when the ADC construct requires amine-reactive linker chemistry (e.g., NHS ester, isocyanate, or chloroformate activation) that cannot be accommodated by the disulfide handle of DC1-SMe, directly impacting manufacturability and conjugate homogeneity.

• [1] Zhao RY, Erickson HK, Leece BA, Reid EE, Goldmacher VS, Lambert JM, Chari RV. Synthesis and biological evaluation of antibody conjugates of phosphate prodrugs of cytotoxic DNA alkylators for the targeted treatment of cancer. J Med Chem. 2012 Jan 26;55(2):766-82. View Source

DC0-NH2 Demonstrates Improved Chemical Stability Over the DC1 Scaffold Through Structural Simplification

Multiple independent vendor characterizations and the primary literature describe DC0-NH2 as a simplified analog of DC1 with better stability [1]. The simplification removes the spirocyclopropyl moiety's intrinsic lability while retaining the chloromethyl leaving group on the CBI subunit for DNA alkylation. While no public half-life comparison under identical solution conditions is available, the structural modification is consistent with the known instability of duocarmycin natural products in aqueous media and aligns with the design rationale published for phosphate prodrug stabilization [2].

Chemical Stability

Data to verify

Reported improved stability via structural simplification; no direct kinetic half-life data

Supports payload developability review

Class-level inference; stability ordering requires validation

Evidence Dimension	Chemical stability (qualitative rank order)
Target Compound Data	DC0-NH2: reported as having improved stability relative to DC1; compatible with aqueous phosphate-prodrug formulation
Comparator Or Baseline	DC1: parent duocarmycin analog with documented sensitivity to solvolysis at the spirocyclopropyl electrophilic center
Quantified Difference	No direct kinetic half-life data available; stability ordering inferred from structural simplification and ADC conjugate performance
Conditions	Stability referenced in context of aqueous formulation, long-term storage (-20°C under nitrogen), and in-solution handling (-80°C for 6 months recommended)

Why This Matters

For ADC manufacturing, payload stability directly affects drug-to-antibody ratio (DAR) consistency, aggregate formation, and batch-to-batch reproducibility; DC0-NH2's simplified architecture reduces a known degradation pathway present in DC1-class compounds.

• [1] MedChemExpress. DC0-NH2 Product Datasheet. CAS 615538-51-7. View Source
• [2] Zhao RY, Erickson HK, Leece BA, Reid EE, Goldmacher VS, Lambert JM, Chari RV. Synthesis and biological evaluation of antibody conjugates of phosphate prodrugs of cytotoxic DNA alkylators for the targeted treatment of cancer. J Med Chem. 2012 Jan 26;55(2):766-82. View Source

DC0-NH2 Retains Sequence-Selective Adenine-N3 Alkylation Consistent with the Duocarmycin Pharmacophore but Enables Tunable Linker-Driven Pharmacokinetics

DC0-NH2 binds the DNA minor groove and alkylates adenine residues through its cyclopropabenzindole (CBI) component, a mechanism shared with duocarmycin SA and DC1 [1][2]. Unlike duocarmycin SA (reported broad IC50 ~10 pM against various solid tumor lines), DC0-NH2's bis-indolyl architecture narrows the DNA sequence recognition to AT-rich tracts, providing a defined alkylation footprint. The presence of the free amine distinguishes DC0-NH2 from duocarmycin SA, which lacks a convenient linker attachment point and requires total synthesis for conjugate preparation [3].

DNA Alkylation & Handle

Class-level inference

DC0-NH2: CBI alkylator with free NH2
Duocarmycin SA: no conjugation handle

Direct conjugation without synthetic modification supports ADC research construct design

No head-to-head IC50 comparison available

Evidence Dimension	DNA-binding mode and functionalization potential
Target Compound Data	DC0-NH2: DNA minor-groove binder; CBI adenine-N3 alkylator; free NH2 for linker derivatization
Comparator Or Baseline	Duocarmycin SA: DNA minor-groove binder; spirocyclopropylhexadienone alkylator; no free NH2 handle; requires prodrug modification for ADC use
Quantified Difference	Functional handle: present (DC0-NH2) vs. absent (Duocarmycin SA). No direct head-to-head IC50 comparison in identical cell panels.
Conditions	Mechanism of action confirmed by DNA-binding assays and cell-free alkylation experiments as described for CBI-containing duocarmycin analogs

Why This Matters

DC0-NH2 is selected over duocarmycin SA when the ADC program requires direct conjugation through the payload's native amine rather than introducing a separate linker handle, preserving the pharmacophore's geometry and reducing synthetic complexity.

• [1] Zhao RY, Erickson HK, Leece BA, Reid EE, Goldmacher VS, Lambert JM, Chari RV. Synthesis and biological evaluation of antibody conjugates of phosphate prodrugs of cytotoxic DNA alkylators for the targeted treatment of cancer. J Med Chem. 2012 Jan 26;55(2):766-82. View Source
• [2] MedChemExpress. DC0-NH2 Product Description: DNA minor-groove binding and CBI alkylation mechanism. View Source
• [3] MedChemExpress. Duocarmycin SA Product Page. CAS 130288-24-3. View Source

Recommended Research and Industrial Application Scenarios for DC0-NH2 Based on Quantitative Evidence

ADC Payload Development for Hematologic Malignancies Requiring Low-Antigen-Density Targeting

DC0-NH2's picomolar potency against Namalwa (IC50 7 pM) and HL60/s (IC50 30 pM) makes it the payload of choice for antibody–drug conjugates directed at B-cell lymphoma and leukemia targets where antigen density is low and payloads with nanomolar potency (e.g., MMAE-class microtubule inhibitors) fail to achieve the requisite therapeutic index [1].

Amine-Reactive Linker Conjugation for Homogeneous ADC Constructs

Programs requiring amide or carbamate linker chemistry should prioritize DC0-NH2 over DC1-SMe or duocarmycin SA because the free aromatic amine eliminates the need for pre-functionalization steps, reduces synthetic complexity, and enables site-specific conjugation strategies critical for DAR uniformity .

Phosphatase-Activated Prodrug Design for Solid Tumor Microenvironments

The phosphate-prodrug strategy described in the primary literature, which leverages phosphatases overexpressed in the tumor microenvironment, is directly applicable to DC0-NH2. The compound's hydroxyl group on the CBI subunit serves as the phosphate attachment point, and the improved stability of the simplified scaffold supports aqueous formulation of the prodrug intermediate [2].

Mechanistic Studies of DNA Minor-Groove Alkylation in Drug-Resistant Cancer Models

DC0-NH2's defined AT-rich sequence preference and CBI-mediated adenine alkylation provide a precise chemical probe for studying DNA damage response and repair pathways in cell lines with acquired resistance to microtubule-targeting payloads, where cross-resistance to duocarmycins is less frequently observed [3].

Application

Selection Property

Validation Focus

Hematopoietic cancer cell-model ADC research

Picomolar-range DNA alkylator payload

Antigen-low model response evaluation

Amine-reactive linker conjugation for ADC design

Free aromatic amine conjugation handle

Conjugation homogeneity and DAR review

Solid tumor prodrug activation model studies

Phosphate-prodrug activation mechanism

Prodrug stability and tumor microenvironment activation review

DNA alkylation mechanism in drug-resistant cell models

AT-rich sequence-selective minor-groove alkylation

DNA damage response pathway assessment

• [1] Zhao RY, Erickson HK, Leece BA, Reid EE, Goldmacher VS, Lambert JM, Chari RV. Synthesis and biological evaluation of antibody conjugates of phosphate prodrugs of cytotoxic DNA alkylators for the targeted treatment of cancer. J Med Chem. 2012 Jan 26;55(2):766-82. View Source
• [2] Zhao RY, Erickson HK, Leece BA, Reid EE, Goldmacher VS, Lambert JM, Chari RV. Phosphate prodrug strategy for CBI-containing duocarmycin analogs. J Med Chem. 2012 Jan 26;55(2):766-82. View Source
• [3] Giddens AC, et al. Analogues of DNA minor groove cross-linking agents incorporating aminoCBI, an amino derivative of the duocarmycins: Synthesis, cytotoxicity, and potential as payloads for antibody-drug conjugates. Bioorg Med Chem. 2016 Nov 15;24(22):6075-6081. View Source